(2E)-N-(5-bromo-2-chlorophenyl)-3-phenylprop-2-enamide
Overview
Description
(2E)-N-(5-bromo-2-chlorophenyl)-3-phenylprop-2-enamide, commonly known as BCPP, is a synthetic compound that has been studied for a variety of applications in scientific research. It is a derivative of phenylprop-2-enamide, which is a compound that is structurally related to other compounds such as benzamide and phenylacetamide. BCPP has been found to have a variety of biochemical and physiological effects, and has been used in laboratory experiments to study the effects of various compounds.
Scientific Research Applications
BCPP has been studied for a variety of scientific research applications. It has been used as a model compound for the study of enzyme-catalyzed reactions, as well as for the study of the effects of various compounds on cellular processes. BCPP has also been used to study the effects of various drugs on the nervous system, as well as to study the effects of various compounds on the immune system. Additionally, BCPP has been used as a model compound for the study of the effects of various compounds on the cardiovascular system.
Mechanism of Action
The mechanism of action of BCPP is not fully understood. However, it is believed to interact with various cellular proteins, such as G-protein coupled receptors, to modulate cellular processes. Additionally, BCPP is believed to interact with various enzymes, such as cytochrome P450 enzymes, to modulate the metabolism of various compounds.
Biochemical and Physiological Effects
BCPP has been found to have a variety of biochemical and physiological effects. It has been found to have an inhibitory effect on the enzyme cytochrome P450, which is responsible for the metabolism of various compounds. Additionally, BCPP has been found to have an inhibitory effect on the enzyme acetylcholinesterase, which is responsible for the breakdown of acetylcholine in the body. BCPP has also been found to have an inhibitory effect on the enzyme adenyl cyclase, which is responsible for the production of cyclic AMP in the body. Additionally, BCPP has been found to have an inhibitory effect on the enzyme phosphodiesterase, which is responsible for the breakdown of cyclic AMP in the body.
Advantages and Limitations for Lab Experiments
BCPP has a variety of advantages and limitations for laboratory experiments. One of the main advantages of using BCPP in laboratory experiments is that it is relatively easy to synthesize. Additionally, BCPP is relatively stable, which makes it suitable for use in a variety of laboratory experiments. However, BCPP has some limitations for laboratory experiments. For example, BCPP is not very soluble in water, which makes it difficult to use in certain types of experiments. Additionally, BCPP is not very soluble in organic solvents, which can limit its use in certain types of experiments.
Future Directions
BCPP has a variety of potential future directions for scientific research. One potential direction is the use of BCPP in the development of novel drugs that target specific enzymes or proteins. Additionally, BCPP could be used to study the effects of various compounds on the immune system, as well as to study the effects of various compounds on the cardiovascular system. Additionally, BCPP could be used to study the effects of various compounds on the nervous system. Finally, BCPP could be used to study the effects of various compounds on the metabolism of various compounds.
Synthesis Methods
BCPP can be synthesized through a variety of methods. One method involves reacting 5-bromo-2-chlorobenzaldehyde with phenylprop-2-enamide in the presence of a base such as sodium hydroxide or potassium carbonate. This reaction results in the formation of BCPP. Another method involves the use of a Grignard reagent reaction to form BCPP from 5-bromo-2-chlorobenzaldehyde and phenylprop-2-enamide. This reaction is typically used when the desired product is a higher purity BCPP.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for (2E)-N-(5-bromo-2-chlorophenyl)-3-phenylprop-2-enamide involves the reaction of 5-bromo-2-chlorobenzoic acid with phenylacetylene to form (E)-5-bromo-2-chloro-β-phenylacrylate. This intermediate is then reacted with phenylmagnesium bromide to form (E)-3-phenylprop-2-en-1-ol. Finally, the amide group is introduced by reacting (E)-3-phenylprop-2-en-1-ol with N,N-dimethylformamide and 2-bromoacetamide.", "Starting Materials": [ "5-bromo-2-chlorobenzoic acid", "phenylacetylene", "phenylmagnesium bromide", "N,N-dimethylformamide", "2-bromoacetamide" ], "Reaction": [ "5-bromo-2-chlorobenzoic acid is reacted with phenylacetylene in the presence of a palladium catalyst to form (E)-5-bromo-2-chloro-β-phenylacrylate.", "The intermediate (E)-5-bromo-2-chloro-β-phenylacrylate is then reacted with phenylmagnesium bromide to form (E)-3-phenylprop-2-en-1-ol.", "Finally, the amide group is introduced by reacting (E)-3-phenylprop-2-en-1-ol with N,N-dimethylformamide and 2-bromoacetamide to form (2E)-N-(5-bromo-2-chlorophenyl)-3-phenylprop-2-enamide." ] } | |
CAS RN |
1286187-76-5 |
Product Name |
(2E)-N-(5-bromo-2-chlorophenyl)-3-phenylprop-2-enamide |
Molecular Formula |
C15H11BrClNO |
Molecular Weight |
336.6 |
Purity |
95 |
Origin of Product |
United States |
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